Cas no 868968-74-5 (N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)
N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,5-dimethoxyphenyl)-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
- F1835-0280
- N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
- HMS2737P18
- N-(2,5-dimethoxyphenyl)-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
- SMR000323609
- SR-01000142503-1
- MLS000624301
- AKOS024612798
- 868968-74-5
- CHEMBL1545182
- SR-01000142503
- N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
-
- Inchi: 1S/C20H18N6O3S/c1-28-14-5-6-16(29-2)15(10-14)22-18(27)12-30-19-8-7-17-23-24-20(26(17)25-19)13-4-3-9-21-11-13/h3-11H,12H2,1-2H3,(H,22,27)
- InChI Key: LMHDLOQHOBUZEB-UHFFFAOYSA-N
- SMILES: C(NC1=CC(OC)=CC=C1OC)(=O)CSC1=NN2C(C3=CC=CN=C3)=NN=C2C=C1
Computed Properties
- Exact Mass: 422.11610963g/mol
- Monoisotopic Mass: 422.11610963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 129Ų
N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1835-0280-2μmol |
N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
868968-74-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1835-0280-5μmol |
N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
868968-74-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1835-0280-10μmol |
N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
868968-74-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1835-0280-20μmol |
N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
868968-74-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1835-0280-1mg |
N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
868968-74-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1835-0280-2mg |
N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
868968-74-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1835-0280-3mg |
N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
868968-74-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1835-0280-4mg |
N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
868968-74-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1835-0280-5mg |
N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
868968-74-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1835-0280-10mg |
N-(2,5-dimethoxyphenyl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide |
868968-74-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
Introduction to N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology
N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS no. 868968-74-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest.
The molecular structure of N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a pyridin-3-yl substituent and a 1,2,4-triazole ring moiety contributes to its distinctive chemical properties. These structural elements not only influence the compound's reactivity but also play a crucial role in its interaction with biological targets.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide has emerged as a promising candidate in this context. Its ability to interact with specific enzymes and receptors has been explored in several preclinical studies, suggesting its potential as an active pharmaceutical ingredient (API).
The synthesis of N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the aromatic ring system followed by the introduction of the heterocyclic moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.
The biological activity of N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bp
868968-74-5 (N-(2,5-dimethoxyphenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)